Cas no 2098140-97-5 (2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide)

• Product Name: 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide
• CAS No: 2098140-97-5
• MF: C₉H₁₄N₄S
• MW: 210.299259662628
• CID: 5726602
• PubChem ID: 121214473
• Update Time: 2025-07-25

2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS026725012
• 2098140-97-5
• F2198-6574
• 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide
• 2-ethyl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole-3-carboximidamide
• starbld0026364

• Inchi： 1S/C9H14N4S/c1-2-13-8(9(10)11)6-5-14-4-3-7(6)12-13/h2-5H2,1H3,(H3,10,11)
• InChI Key： UZGCMPYLKRQHCU-UHFFFAOYSA-N
• SMILES： S1CCC2C(C1)=C(C(=N)N)N(CC)N=2

Computed Properties

• Exact Mass: 210.09391764g/mol
• Monoisotopic Mass: 210.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 421.9±55.0 °C at 760 mmHg
• Flash Point: 209.0±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide

Professional Introduction to 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide (CAS No. 2098140-97-5)

The compound 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide (CAS No. 2098140-97-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate thiazino-pyrazole core structure, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple fused rings and functional groups makes it a promising scaffold for developing novel bioactive molecules.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse chemical modifications and functionalization. The tetrahydrothiopyrano[4,3-c]pyrazole moiety serves as a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in a manner that enhances pharmacological activity. This structural motif has been explored in various therapeutic contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The carboximidamide functional group further expands the chemical space available for derivatization, enabling the synthesis of analogs with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide scaffold can engage with proteins and enzymes in ways that modulate critical cellular pathways. For instance, preliminary computational studies indicate that this molecule may interact with kinases and other enzymes involved in signal transduction pathways relevant to diseases such as cancer and neurodegeneration. These findings underscore the potential of this compound as a lead candidate for further pharmacological development.

The synthesis of 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide presents both challenges and opportunities for synthetic chemists. The construction of the fused thiazino-pyrazole ring system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to streamline the process. Additionally, the introduction of the carboximidamide group necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis.

In the realm of drug discovery, the biological evaluation of 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide has revealed intriguing pharmacological profiles. Preclinical studies have demonstrated that derivatives of this scaffold exhibit promising activity against various disease models. For example, certain analogs have shown efficacy in inhibiting inflammatory pathways associated with autoimmune diseases. Furthermore, preliminary data suggest that this compound may possess neuroprotective properties, making it a candidate for investigating potential treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The development of novel therapeutic agents often involves optimizing key structural features to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The 2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide scaffold offers numerous opportunities for such optimization through structural modifications. By altering substituents on the thiazino-pyrazole ring or introducing additional functional groups at strategic positions within the molecule، researchers can fine-tune its biological activity while improving its overall pharmacological profile.

The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the identification of promising candidates like 2-ethyl-2，4，6，7-tetrahydrothiopyrano[4，3-c]pyrazole-3-carboximidamide。 Predictive models can analyze vast datasets to predict potential biological activity， helping researchers prioritize compounds for experimental validation。 This approach not only saves time but also enables more targeted investigations into the pharmacological properties of novel molecules.

As research in heterocyclic chemistry continues to evolve， so too does our understanding of how structural features influence biological activity。 The tetrahydrothiopyrano[4，3-c]pyrazole core provides a rich framework for exploring new chemical spaces， while the carboximidamide group offers versatility in further derivatization。 These attributes make compounds like CAS No. 2098140-97-5 valuable tools for both academic research and industrial drug development.

The future prospects for this compound are promising， with ongoing studies aimed at elucidating its mechanism of action and identifying new therapeutic applications。 Collaborative efforts between synthetic chemists، computational biologists， и pharmaceutical researchers will be crucial in translating these findings into tangible benefits for patients worldwide。 As our knowledge base grows， so too will our ability to harness the full potential of molecules like 2-ethyl-2，4，6，7-tetrahydrothiopyrano[4，3-c]pyrazole-3-carboximidamide。